Cas no 4740-00-5 (3-Methylthiolane)
3-Methylthiolane structure
Product Name:3-Methylthiolane
CAS No:4740-00-5
MF:C5H10S
MW:102.197900295258
MDL:MFCD01839340
CID:45276
PubChem ID:138337
Update Time:2025-04-18
3-Methylthiolane Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylthiolane
- 3-Methyl tetrahydrothiophene
- Tetrahydro-3-methylthiophene
- 3-Methyltetrahydrothiopheneneat
- 3-Methyl-tetrahydro-thiophen
- 3-Methylthiacyclopentane
- rac-3-Methylthiolan
- Thiophene,tetrahydro-3-methyl
- DLABLFPCTXRQMY-UHFFFAOYSA-N
- AKOS006276547
- EN300-222437
- 3-Methyltetrahydrothiophene
- CS-0452737
- FT-0692243
- A827214
- MFCD01839340
- Thiophene, tetrahydro-3-methyl-
- SCHEMBL193257
- DTXSID20871097
- AS-39225
- 4740-00-5
-
- MDL： MFCD01839340
- Inchi： 1S/C5H10S/c1-5-2-3-6-4-5/h5H,2-4H2,1H3
- InChI Key： DLABLFPCTXRQMY-UHFFFAOYSA-N
- SMILES： S1CCC(C)C1
Computed Properties
- Exact Mass: 102.05000
- Monoisotopic Mass: 102.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 43.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 25.3A^2
Experimental Properties
- Color/Form: liquid
- Density: 0.959
- Melting Point: -81.16°C
- Boiling Point: 138.34°C
- Flash Point: 28.1°C
- Refractive Index: 1.4902
- PSA: 25.30000
- LogP: 1.75940
3-Methylthiolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB480243-250 mg |
3-Methyltetrahydrothiophene |
4740-00-5 | 250mg |
€741.40 | 2023-04-20 | ||
| TRC | B101136-2.5mg |
3-methylthiolane |
4740-00-5 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B101136-5mg |
3-methylthiolane |
4740-00-5 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B101136-25mg |
3-methylthiolane |
4740-00-5 | 25mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-222437-0.05g |
3-methylthiolane |
4740-00-5 | 95% | 0.05g |
$319.0 | 2023-09-16 | |
| Enamine | EN300-222437-0.1g |
3-methylthiolane |
4740-00-5 | 95% | 0.1g |
$476.0 | 2023-09-16 | |
| Enamine | EN300-222437-0.25g |
3-methylthiolane |
4740-00-5 | 95% | 0.25g |
$679.0 | 2023-09-16 | |
| Enamine | EN300-222437-0.5g |
3-methylthiolane |
4740-00-5 | 95% | 0.5g |
$1069.0 | 2023-09-16 | |
| Enamine | EN300-222437-1.0g |
3-methylthiolane |
4740-00-5 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-222437-2.5g |
3-methylthiolane |
4740-00-5 | 95% | 2.5g |
$2688.0 | 2023-09-16 |
3-Methylthiolane Related Literature
-
Ekaterina Galand,Fabien Caron,Etienne Girard,Antoine Daudin,Mickael Rivallan,Pascal Raybaud,Jean-Marc Schweitzer,Yves Schuurman Catal. Sci. Technol. 2023 13 1777
-
2. The scope and limitation of the [1,4]-Sbenzyl participation and debenzylation in the stereochemically controlled synthesis of substituted thiolanesJason Eames,Nikolai Kuhnert,Stuart Warren J. Chem. Soc. Perkin Trans. 1 2001 1504
4740-00-5 (3-Methylthiolane) Related Products
- 919513-04-5(Methyl, (tetrahydro-3-thienyl)-)
- 16679-04-2(2-Ethylhexyl Sulfide)
- 54053-76-8(Benzo[c]thiophene, octahydro-, cis-)
- 1613-50-9(Thiophene, 3-hexyltetrahydro-)
- 1551-24-2(Thiophene, 3-butyltetrahydro-)
- 919513-13-6(Methyl, (3-methyltetrahydro-3-thienyl)-)
- 53907-80-5(1H-Cyclopenta[c]thiophene, hexahydro-, cis-)
- 5161-76-2(Thiophene, tetrahydro-3,3-dimethyl-)
- 5161-11-5(Thiophene, tetrahydro-3,4-dimethyl-, cis-)
- 1551-25-3(Thiophene, tetrahydro-3-(3-methylbutyl)-)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
